3-tert-Butylhexanedinitrile
Description
3-tert-Butylhexanedinitrile is a branched aliphatic dinitrile characterized by a six-carbon chain (hexane backbone) substituted with a bulky tert-butyl group at the third carbon and two terminal nitrile (-CN) groups.
Properties
CAS No. |
10264-51-4 |
|---|---|
Molecular Formula |
C10H16N2 |
Molecular Weight |
164.25 g/mol |
IUPAC Name |
3-tert-butylhexanedinitrile |
InChI |
InChI=1S/C10H16N2/c1-10(2,3)9(6-8-12)5-4-7-11/h9H,4-6H2,1-3H3 |
InChI Key |
KCFVTZMUKHMNEJ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C(CCC#N)CC#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The provided evidence lacks explicit data on 3-tert-Butylhexanedinitrile , but structural and functional analogs can be inferred from related nitriles. Below is a comparative analysis based on available evidence and chemical principles:
Table 1: Structural and Functional Comparison
Key Differences
Structural Complexity :
- 3-tert-Butylhexanedinitrile features a longer carbon chain, dual nitriles, and a bulky tert-butyl group, which likely increases its boiling point and viscosity compared to simpler nitriles like Butanenitrile, 3-methyl .
- The tert-butyl group in the former may reduce reactivity in nucleophilic substitutions due to steric shielding, whereas Butanenitrile, 3-methyl (with a smaller methyl group) is more reactive in such reactions.
Solubility and Polarity :
- Dual nitriles in 3-tert-Butylhexanedinitrile enhance polarity, improving solubility in polar aprotic solvents (e.g., DMF or acetonitrile). In contrast, Butanenitrile, 3-methyl exhibits moderate polarity, favoring solubility in alcohols and ethers .
Thermal Stability :
- The tert-butyl group in 3-tert-Butylhexanedinitrile could improve thermal stability compared to linear nitriles, a trait critical for high-temperature industrial processes.
Research Findings
- Synthetic Utility : While Butanenitrile, 3-methyl is widely used as a solvent or intermediate in alkylation reactions, the dual nitriles in 3-tert-Butylhexanedinitrile may enable its use in forming polyamides or coordination polymers .
- Toxicity and Handling : Nitriles generally require careful handling due to cyanide release under decomposition. The bulkier structure of 3-tert-Butylhexanedinitrile might mitigate volatility-related hazards compared to smaller nitriles.
Limitations of Available Evidence
Further experimental studies (e.g., DSC for thermal analysis, HPLC for purity assessment) are needed to validate its physicochemical properties and reactivity.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
